Cas no 2229259-04-3 (2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol
• CAS No: 2229259-04-3
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5804600
• PubChem ID: 165654314
• Update Time: 2025-07-22

2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol
• 2229259-04-3
• EN300-1743518

• Inchi： 1S/C11H15N3O2/c1-3-16-9-4-5-10(8(2)6-9)11(7-15)13-14-12/h4-6,11,15H,3,7H2,1-2H3
• InChI Key： DUAVYHPQVPMRIH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229259-04-3 and Product Name: 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol

The compound with the CAS number 2229259-04-3 and the product name 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology studies. The presence of an azido group and a substituted aromatic ring makes it a versatile intermediate for synthesizing more complex molecules, which are crucial for understanding biological pathways and developing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the use of azido-containing compounds due to their reactivity and utility in cross-coupling reactions. The 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol molecule is no exception, as it serves as an excellent precursor for generating biologically active molecules. Specifically, the azido group can be selectively transformed into other functional groups such as amines or alcohols through reduction or displacement reactions, respectively. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have demonstrated its utility in creating inhibitors of enzymes involved in cancer metabolism. By leveraging the reactivity of the azido group, researchers have been able to develop molecules that can selectively modulate these enzymes, thereby offering new therapeutic strategies for cancer treatment. The 4-ethoxy-2-methylphenyl moiety further enhances its potential by providing a scaffold that can be modified to improve solubility, bioavailability, and target specificity.

The compound's structural features also make it a valuable tool in chemical biology research. Researchers are increasingly using such molecules to probe protein-protein interactions and to develop probes for imaging biological processes. The azido group, in particular, allows for post-synthetic labeling via click chemistry techniques such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in biochemical assays due to its high efficiency and selectivity. By incorporating 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol into these assays, scientists can gain deeper insights into cellular mechanisms and develop more accurate diagnostic tools.

Moreover, the pharmaceutical industry has shown great interest in this compound due to its potential as a building block for drug candidates. The ability to easily modify its structure allows for rapid screening of various derivatives to identify those with optimal pharmacokinetic properties. For example, researchers have explored derivatives of this compound as potential treatments for neurological disorders. The aromatic ring system provides a framework that can interact with biological targets in specific ways, while the azido group offers a handle for further functionalization.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol. New catalytic systems have been developed that allow for more efficient transformations of azido groups into other functional moieties. These innovations have not only improved yields but also reduced reaction times, making the compound even more attractive for industrial applications. Additionally, green chemistry principles have been incorporated into synthetic routes, minimizing waste and reducing environmental impact.

The versatility of this compound is also reflected in its application across multiple disciplines within chemical biology and pharmaceutical science. It serves as a critical intermediate in the synthesis of probes for studying protein-ligand interactions, as well as in the development of new therapeutic agents targeting various diseases. Its ability to undergo selective transformations makes it an indispensable tool for researchers seeking to unravel complex biological processes.

In conclusion, 2-azido-2-(4-ethoxy-2-methylphenyl)ethan-1-ol (CAS No. 2229259-04-3) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple scientific disciplines.